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In the landscape of contemporary medicinal chemistry, the isoquinolinone scaffold has
emerged as a "privileged structure,” a molecular framework that demonstrates the ability to
bind to multiple, diverse biological targets. 6-Aminoisoquinolin-1(2H)-one, in particular,
stands as a critical starting material and core structural motif in the development of novel
therapeutics, especially in oncology and neurobiology.[1] Its utility stems from a combination of
rigid structural conformation, which aids in specific receptor binding, and the presence of
versatile functional groups—an amine and a lactam—that allow for extensive chemical
modification and optimization of pharmacological properties.

This guide provides a comprehensive technical overview of 6-Aminoisoquinolin-1(2H)-one,
intended for researchers, scientists, and drug development professionals. We will delve into its
fundamental physicochemical properties, validated synthetic routes, characterization protocols,
and its pivotal role as a pharmacophore, with a special focus on its application in the design of
Poly (ADP-ribose) polymerase (PARP) inhibitors.

Part 1: Core Molecular and Physicochemical Profile
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The foundational step in leveraging any chemical entity for drug development is a thorough
understanding of its intrinsic properties. These data inform everything from reaction
stoichiometry and purification strategies to formulation and ADME (Absorption, Distribution,
Metabolism, and Excretion) profiling.

Molecular Formula and Weight

The identity of 6-Aminoisoquinolin-1(2H)-one is defined by its elemental composition and
corresponding molecular weight. These parameters are fundamental for all analytical and
synthetic calculations.

Property Value Source(s)

PubChem|[2], Sigma-Aldrich[3],
Molecular Formula CoHsN20

Chem-Impex[1]
Molecular Weight 160.17 g/mol PubChem[2], Sigma-Aldrich[3]
Monoisotopic Mass 160.0637 g/mol PubChem|[2]
CAS Number 216099-46-6 Chem-Impex[1], PubChem[2]
Appearance Light or pale yellow solid Chem-Impex([1]

Structural Identifiers

For unambiguous identification in literature and databases, the following structural identifiers

are used:
Identifier Type Value Source(s)
IUPAC Name 6-amino-2H-isoquinolin-1-one PubChem|[2]
NC1=CC=C2C(NC=CC2=C1l)= _ _
SMILES o Sigma-Aldrich[3]
IZATWLMRJIBAQAH- ) ]
InChl Key PubChem[2], Sigma-Aldrich[3]
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Part 2: Synthesis and Characterization

The reliable and scalable synthesis of 6-Aminoisoquinolin-1(2H)-one is paramount for its use
in research and development. This section outlines a validated synthetic protocol and the
analytical methods required to confirm its identity and purity.

Synthetic Workflow: A Validated Route

A common and effective method for synthesizing 6-Aminoisoquinolin-1(2H)-one involves a
two-stage process starting from 6-bromoisoquinolin-1(2H)-one. This approach utilizes a
palladium-catalyzed Buchwald-Hartwig amination followed by hydrolysis of the resulting imine.

[4]
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Caption: Synthetic workflow for 6-Aminoisoquinolin-1(2H)-one.

Experimental Protocol: Synthesis from 6-
Bromoisoquinolin-1(2H)-one
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This protocol is adapted from a patented synthetic procedure.[4]

Materials:

6-Bromoisoquinolin-1(2H)-one

e Diphenylmethanimine

o Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)
e BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)
e Sodium t-butoxide

o Toluene

» Hydroxylamine hydrochloride

e Sodium acetate

o Methanol (MeOH)

e Dichloromethane (DCM)

Procedure:

o Stage 1: Amination Reaction Setup

o To a reaction vessel, add 6-bromoisoquinolin-1(2H)-one (2.232 mmol),
diphenylmethanimine (2.68 mmol), BINAP (1.562 mmol), and sodium t-butoxide (6.69
mmol).

o Add toluene (4 mL) to create a slurry.

o Degas the slurry with a stream of nitrogen for 10 minutes to create an inert atmosphere,
which is critical for the stability and activity of the palladium catalyst.

o Add the catalyst, Pdz(dba)s (0.111 mmol), to the degassed mixture.
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o Heat the reaction mixture to 105°C and maintain for 72 hours.

o Stage 2: Hydrolysis and Workup

[e]

After 72 hours, cool the reaction mixture to room temperature.

o

Add hydroxylamine hydrochloride (4.02 mmol), sodium acetate (5.36 mmol), and MeOH
(20 mL).

o

Stir the mixture at room temperature for an additional 72 hours to ensure complete
hydrolysis of the imine intermediate.

o

Concentrate the reaction mixture under reduced pressure to remove the solvents.

o Purification

[¢]

Purify the resulting crude product by silica gel chromatography.

[e]

Elute the column using a gradient of 0-10% MeOH in DCM.

o

Combine the fractions containing the desired product and concentrate to yield 6-
Aminoisoquinolin-1(2H)-one as a tan powder (90% yield reported).[4]

o

Confirm product identity via LCMS (Liquid Chromatography-Mass Spectrometry), looking
for the expected [M+H]* ion at m/z 161.1.[4]

Analytical Characterization: Confirming Identity and
Purity

Rigorous characterization is essential to validate the successful synthesis of the target
compound.

Proton NMR (*H NMR) Spectroscopy Protocol: While a specific spectrum for 6-
Aminoisoquinolin-1(2H)-one is not provided in the search results, a standard protocol for its
acquisition would be as follows.[5]

e Sample Preparation: Dissolve 5-10 mg of the synthesized solid in ~0.7 mL of a deuterated
solvent (e.g., DMSO-ds or CDCIs3) in a 5 mm NMR tube. The choice of solvent is critical;
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DMSO-ds is often suitable for this class of compounds due to its ability to dissolve polar
compounds and to exchange with labile N-H protons.

e Spectrometer Setup: Record the spectrum on a spectrometer with a minimum frequency of
300 MHz to achieve adequate resolution of aromatic signals.[5]

o Data Acquisition: Acquire the spectrum using a standard single-pulse experiment. The
number of scans should be adjusted (typically 16-64) to obtain a good signal-to-noise ratio.

o Data Processing: Process the acquired data by applying Fourier transformation. The
resulting spectrum should be referenced, phased, and baseline-corrected.

Expected *H NMR Spectral Features: Based on the structure, one would anticipate signals
corresponding to the aromatic protons on the isoquinolinone core and the protons of the
primary amine. The electron-donating amino group at the 6-position will influence the chemical
shifts of the adjacent protons (H-5 and H-7), typically shifting them upfield relative to the
unsubstituted parent compound. The two protons on the vinyl portion of the lactam ring (H-3
and H-4) and the N-H protons (one on the lactam and two on the amine) would also be
present.

Part 3: Application in Drug Discovery - The PARP
Inhibitor Paradigm

The isoquinolinone scaffold is a cornerstone in the design of inhibitors for the PARP enzyme
family.[6] This application provides a compelling case study for the utility of 6-
Aminoisoquinolin-1(2H)-one as a key building block.[1]

The Role of PARP in DNA Repair and Oncology

Poly (ADP-ribose) polymerase (PARP), particularly PARP-1, is a critical enzyme in the cellular
response to DNA damage.[6] It detects single-strand breaks (SSBs) in DNA and initiates their
repair through the Base Excision Repair (BER) pathway. In cancer therapy, inhibiting PARP has
a profound effect, especially in tumors with pre-existing defects in other DNA repair pathways,
such as those with BRCA1/2 mutations. This concept is known as "synthetic lethality," where
the inhibition of one pathway (PARP) in a cell that is already deficient in another (homologous
recombination) leads to cell death.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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